Cas no 1804437-08-8 (3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804437-08-8
• MF: C₇H₇F₃N₂O₄S
• MW: 272.201690912247
• CID: 4832725
• Update Time: 2025-10-30

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H7F3N2O4S/c1-3-2-12-6(17(11,14)15)4(13)5(3)16-7(8,9)10/h2,13H,1H3,(H2,11,14,15)
• InChI Key： BVCOILVNUOJYDN-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C)=CN=1)OC(F)(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 1.5
• Topological Polar Surface Area: 111

Additional information on 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804437-08-8)

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide, with the CAS number 1804437-08-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a hydroxy group, a methyl group, and a trifluoromethoxy substituent, all of which contribute to its potential therapeutic applications.

The chemical structure of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide is particularly noteworthy due to its multifunctional nature. The presence of the pyridine ring provides a rigid and planar structure, which can facilitate interactions with biological targets. The hydroxy group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. The methyl group adds steric bulk, which can influence the compound's binding affinity and selectivity. The trifluoromethoxy substituent introduces fluorine atoms, known for their ability to modulate electronic properties and improve metabolic stability.

Recent studies have explored the potential of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer cell survival and proliferation. These findings suggest that 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide could be developed into a novel anticancer drug with a unique mechanism of action.

The pharmacokinetic properties of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide have also been extensively studied. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it shows low toxicity in preclinical models, indicating a favorable safety profile.

The synthetic route for the preparation of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the hydroxy and methyl groups, and attachment of the trifluoromethoxy substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to improve efficiency and reduce environmental impact.

In conclusion, 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804437-08-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure endows it with anti-inflammatory and anticancer properties, making it an attractive target for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.